Cas no 35028-11-6 (1-Butanone,1-(4-ethylphenyl)-)

1-Butanone,1-(4-ethylphenyl)- structure
1-Butanone,1-(4-ethylphenyl)- structure
Product Name:1-Butanone,1-(4-ethylphenyl)-
CAS No:35028-11-6
MF:C12H16O
MW:176.254843711853
MDL:MFCD01095838
CID:295281
PubChem ID:4250215
Update Time:2024-02-29

1-Butanone,1-(4-ethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanone,1-(4-ethylphenyl)-
    • 4’-ETHYLBUTYROPHENONE
    • 4'-Ethylbutyrophenone
    • Butyrophenone,p-ethyl- (4CI)
    • SCHEMBL5270771
    • 1-(4-ethylphenyl)butan-1-one
    • 35028-11-6
    • AKOS009339777
    • N13980
    • 1-(4-Ethyl-phenyl)-butan-1-one
    • MDL: MFCD01095838
    • Inchi: 1S/C12H16O/c1-3-5-12(13)11-8-6-10(4-2)7-9-11/h6-9H,3-5H2,1-2H3
    • InChI Key: OBRQGMLOHWCRLM-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)CC)CCC

Computed Properties

  • Exact Mass: 176.12018
  • Monoisotopic Mass: 176.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 3.2

Experimental Properties

  • PSA: 17.07
  • LogP: 3.44960

1-Butanone,1-(4-ethylphenyl)- Pricemore >>

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